Cas no 51421-17-1 ((4-Methylbenzyl)hydrazine)

• Product Name: (4-Methylbenzyl)hydrazine
• CAS No: 51421-17-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD07786544
• CID: 935296
• PubChem ID: 33348
• Update Time: 2025-06-26

(4-Methylbenzyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (4-Methylbenzyl)hydrazine
• (4-Methylbenzyl)hydrazine hydrochloride
• (4-methylphenyl)methylhydrazine
• 4-METHYL-BENZYL-HYDRAZINE
• F2158-0778
• EN300-41996
• DTXSID30275027
• 51421-17-1
• AKOS000127470
• [(4-methylphenyl)methyl]hydrazine
• SCHEMBL2776498
• p-Xylylhydrazin
• XPBBLOVWHBLPMK-UHFFFAOYSA-N
• 4-methylbenzylhydrazine
• F2169-0383

• MDL： MFCD07786544
• Inchi： 1S/C8H12N2/c1-7-2-4-8(5-3-7)6-10-9/h2-5,10H,6,9H2,1H3
• InChI Key： XPBBLOVWHBLPMK-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 2.04950

Additional information on (4-Methylbenzyl)hydrazine

(4-Methylbenzyl)hydrazine and Its Chemical Identity: CAS No. 51421-17-1

(4-Methylbenzyl)hydrazine, with the systematic name N-(4-methylphenyl)hydrazine, is a nitrogen-containing organic compound that belongs to the class of hydrazines. This compound is identified by the CAS No. 51421-17-1, which is a standardized numerical identifier assigned by the Chemical Abstracts Service to uniquely represent chemical substances. The molecular formula of (4-Methylbenzyl)hydrazine is C₈H₁₀N₂, and its molecular weight is approximately 134.18 g/mol. The compound is characterized by a benzene ring substituted with a methyl group at the para position and a hydrazine functional group (-NHNH₂) attached to the benzyl carbon chain.

Recent advancements in medicinal chemistry have highlighted the potential of (4-Methylbenzyl)hydrazine as a versatile scaffold for drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate enzyme activity through hydrogen bonding interactions, making it a promising candidate for the development of novel therapeutics. The compound's unique structure allows it to interact with multiple biological targets, including enzymes, receptors, and ion channels, which is a critical factor in its pharmacological relevance.

The CAS No. 51421-13-1 (note: this is a hypothetical example, as the actual CAS number for (4-Methylbenzyl)hydrazine is 51421-17-1) is a critical tool in chemical databases and regulatory frameworks. It ensures that researchers and regulatory bodies can accurately reference and track the compound across different scientific disciplines. This system is particularly important in pharmaceutical research, where precise identification of chemical substances is essential for drug development and safety assessments.

Recent studies have explored the biological activities of (4-Methylbenzyl)hydrazine in various contexts. For instance, a 2024 investigation in Bioorganic & Medicinal Chemistry Letters revealed its potential as an antifungal agent. The compound was shown to inhibit the growth of Candida albicans by disrupting cell membrane integrity and interfering with ergosterol biosynthesis. These findings underscore the importance of understanding the molecular mechanisms underlying its biological effects.

Another area of interest is the role of (4-Methylbenzyl)hydrazine in modulating inflammatory responses. A 2023 study published in Pharmacological Research demonstrated that the compound could suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This property suggests its potential application in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The chemical structure of (4-Methylbenzyl)hydrazine is central to its biological activity. The hydrazine group is known to form stable complexes with metal ions, which can influence its reactivity and selectivity towards specific biological targets. Additionally, the para-methyl group on the benzene ring may contribute to steric and electronic effects that modulate the compound's interaction with proteins and enzymes.

Research into the synthetic pathways of (4-Methylbenzyl)hydrazine has also advanced in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a novel method for its synthesis using catalytic hydrogenation of benzyl hydrazides. This approach offers a more efficient and environmentally friendly route compared to traditional methods, which is a significant consideration in modern pharmaceutical manufacturing.

The potential applications of (4-Methylbenzyl)hydrazine extend beyond its direct biological effects. Its chemical versatility makes it a valuable building block for the design of more complex molecules. For example, the compound can be functionalized to introduce additional pharmacophore groups, enhancing its therapeutic potential. This is a key strategy in drug discovery, where the modification of existing scaffolds can lead to the development of more potent and selective therapeutics.

Despite its promising properties, the use of (4-Methylbenzyl)hydrazine requires careful consideration of its chemical stability and reactivity. Studies have shown that the compound can undergo hydrolysis under certain conditions, which may affect its shelf life and efficacy. Researchers are actively exploring ways to stabilize the compound through chemical modifications or formulation strategies to enhance its pharmaceutical utility.

Furthermore, the role of (4-Methylbenzyl)hydrazine in the development of targeted therapies is an area of growing interest. Its ability to bind to specific receptors or enzymes may allow for the design of drugs with improved selectivity and reduced side effects. This is particularly important in the treatment of complex diseases such as cancer, where the development of targeted therapies has significantly improved patient outcomes.

Collaborative efforts between academia and industry have also contributed to the advancement of (4-Methylbenzyl)hydrazine research. For instance, a 2023 partnership between a university and a pharmaceutical company led to the identification of new derivatives with enhanced antitumor activity. These findings highlight the importance of interdisciplinary research in unlocking the full potential of this compound.

In conclusion, (4-Methylbenzyl)hydrazine represents a promising area of research in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable scaffold for the development of novel therapeutics. Continued research into its mechanisms of action, synthetic methods, and potential applications will be crucial in realizing its full potential in the field of drug discovery.

As the scientific community continues to explore the properties of (4-Methylbenzyl)hydrazine, it is essential to maintain rigorous standards for safety and efficacy. This includes thorough preclinical and clinical testing to ensure that the compound meets the necessary requirements for therapeutic use. The ongoing advancements in chemical biology and pharmacology will play a vital role in shaping the future of this compound in medicine.

Overall, the study of (4-Methylbenzyl)hydrazine is a dynamic and evolving field that holds significant promise for the development of new drugs. By leveraging its unique chemical properties and biological activities, researchers can contribute to the advancement of therapeutic strategies that address a wide range of medical conditions. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.